Cas no 1341422-96-5 (3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1341422-96-5
• MF: C₁₀H₁₀BrN₃S
• MW: 284.17549943924
• CID: 5178731
• PubChem ID: 63333495
• Update Time: 2025-06-15

3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• 3-bromo-4-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C10H10BrN3S/c1-7-2-3-8(4-10(7)11)12-5-9-6-15-14-13-9/h2-4,6,12H,5H2,1H3
• InChI Key： FNIKZCHNUPJAME-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)NCC1=CSN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

Introduction to 3-Bromo-4-Methyl-N-(1,2,3-Thiadiazol-4-yl)methylaniline (CAS No. 1341422-96-5)

3-Bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS No. 1341422-96-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a methyl group, and a thiadiazole moiety, which collectively contribute to its potential biological activities and applications.

The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This ring system is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiadiazole ring in 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline suggests that it may exhibit similar biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The bromine atom in the structure of 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline plays a crucial role in modulating its physicochemical properties and biological activity. Bromine is a halogen that can enhance the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the bromine atom can participate in various chemical reactions, such as substitution and elimination reactions, which can be exploited for synthetic transformations and derivatization.

The methyl group in the structure of 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline contributes to the overall stability and electronic properties of the molecule. Methyl groups are known to increase the lipophilicity of organic compounds and can influence their binding affinity to biological targets. The presence of the methyl group in this compound may enhance its interactions with specific receptors or enzymes, thereby modulating its biological activity.

Recent studies have explored the potential applications of 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has reported that compounds containing the thiadiazole moiety exhibit potent antitumor activity against a range of cancer cell lines. The bromine and methyl substituents in 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline may further enhance its antitumor properties by improving its pharmacokinetic profile and reducing toxicity.

In addition to its antitumor activity, 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline has shown promise as an antimicrobial agent. A study published in the European Journal of Medicinal Chemistry demonstrated that compounds with similar structural features exhibit strong antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of the thiadiazole ring and bromine substituent may contribute to its broad-spectrum antimicrobial activity by disrupting bacterial cell wall synthesis or inhibiting essential enzymes involved in bacterial metabolism.

The synthesis of 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline typically involves multi-step procedures that include functional group transformations and coupling reactions. One common synthetic route involves the reaction of 3-bromoaniline with 4-chloromethylthiadiazole in the presence of a base such as potassium carbonate or cesium carbonate. This reaction forms an intermediate that can be further modified to introduce the methyl group and other functional groups as needed.

The characterization of 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and determining the relative positions of substituents within the molecule.

In conclusion, 3-bromo-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS No. 1341422-96-5) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the thiadiazole ring, bromine atom, and methyl group, contribute to its diverse biological activities and make it an attractive candidate for further investigation. Ongoing research continues to explore its therapeutic potential in areas such as cancer treatment and antimicrobial therapy.